Cas no 18113-18-3 (2,5-Dimethoxyphenol)

2,5-Dimethoxyphenol Properties

Names and Identifiers

• 2,5-Dimethoxyphenol
• 2,5-DIMETHOXY-PHENOL
• Phenol, 2,5-dimethoxy-
• 2-Hydroxy-1.4-dimethoxy-benzol
• ghl.PD_Mitscher_leg0.593
• Phenol,2,5-dimethoxy
• 3-Hydroxy-4-methoxyanisole
• 3,6-Dimethoxyphenol
• KYFBKHRLIHDKPB-UHFFFAOYSA-N
• WT1556
• MB00643
• CM10473
• AS06540
• AM82858
• AB0022967
• ST2415870
• TL8001449
• W3938
• +Expand

• MDL： MFCD00094237
• InChIKey： KYFBKHRLIHDKPB-UHFFFAOYSA-N
• Inchi： 1S/C8H10O3/c1-10-6-3-4-8(11-2)7(9)5-6/h3-5,9H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 154.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.062994177 g/mol
• Heavy Atom Count: 11
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 38.7
• Molecular Weight: 154.16

Experimental Properties

• LogP: 1.40940
• PSA: 38.69000
• Refractive Index: 1.5466 (589.3 nm 20 ºC)
• Boiling Point: 135°C/15mmHg(lit.)
• Flash Point: 116.7±21.8 ºC,
• Solubility: Slightly soluble (7.6 g/l) (25 º C),
• λmax: 305(lit.)
• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),

2,5-Dimethoxyphenol Security Information

• Symbol: GHS07
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature(BD67723)
• Signal Word：Warning

2,5-Dimethoxyphenol Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons